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Compound of Interest

Compound Name: 2-Bromo-4-methylbenzonitrile

Cat. No.: B184184

Technical Support Center: 2-Bromo-4-
methylbenzonitrile

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 2-Bromo-4-
methylbenzonitrile (CAS No: 42872-73-1).

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Bromo-4-methylbenzonitrile?

Al: 2-Bromo-4-methylbenzonitrile is classified as harmful if swallowed and is an acute oral
toxin.[1] It can also cause skin and serious eye irritation.[1] Inhalation may lead to respiratory
irritation.[1] It is important to handle this compound with appropriate personal protective
equipment (PPE).

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 2-Bromo-4-methylbenzonitrile, it is essential to wear protective gloves
(such as nitrile gloves), safety goggles or eyeshields, and a lab coat. In cases where dust may
be generated, a dust mask (type N95 or equivalent) should be used. All handling should ideally
be conducted in a well-ventilated area or under a chemical fume hood.

Q3: What is the correct procedure for storing 2-Bromo-4-methylbenzonitrile?
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A3: The compound should be stored in a tightly closed container in a dry, cool, and well-
ventilated place.[1] It is sensitive to light and moisture, so storage in an amber glass bottle is
recommended. For optimal stability, some sources suggest refrigeration at 2-8°C.

Q4: What materials or conditions are incompatible with 2-Bromo-4-methylbenzonitrile?

A4: 2-Bromo-4-methylbenzonitrile is incompatible with strong oxidizing agents.[2] Contact
with these materials should be avoided to prevent vigorous reactions.

Q5: What should | do in case of accidental exposure?
A5:

o Skin Contact: Immediately wash the affected area with plenty of soap and water and remove
contaminated clothing.[1]

o Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact
lenses and continue rinsing for at least 15 minutes. Seek immediate medical attention.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, seek medical attention.[1]

 Ingestion: Rinse the mouth with water and seek immediate medical attention. Do not induce
vomiting.[1]

Troubleshooting Guide

Q1: The 2-Bromo-4-methylbenzonitrile powder appears discolored or clumpy. What should |
do?

Al: Discoloration or clumping may indicate moisture absorption or degradation. As the
compound is sensitive to light and moisture, this can occur with improper storage. It is
recommended to use a fresh, properly stored container of the compound for your experiment to
ensure the integrity of your results. If you must use the material, consider running a small-scale
test reaction first.

Q2: The compound is not dissolving as expected in my chosen solvent. What could be the
issue?
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A2: 2-Bromo-4-methylbenzonitrile is generally soluble in common organic solvents. If you are
experiencing solubility issues, first verify the purity of your solvent. The presence of water in the
solvent can affect solubility. Additionally, ensure you are using a sufficient volume of solvent
and consider gentle heating or sonication to aid dissolution, provided it is compatible with your
experimental setup.

Q3: My reaction involving 2-Bromo-4-methylbenzonitrile is turning an unexpected color. What
does this signify?

A3: An unexpected color change could indicate a side reaction or decomposition. Review your
reaction setup for any potential contaminants or incompatible materials. Ensure the reaction is
being carried out under the recommended atmospheric conditions (e.g., inert atmosphere if
necessary). If the issue persists, consider purifying the starting material before use.

Quantitative Data Summary

Property Value Reference
CAS Number 42872-73-1

Molecular Formula CsHeBrN

Molecular Weight 196.04 g/mol

Appearance White to off-white powder [3]

Melting Point 50-55 °C

Flash Point > 110 °C (> 230 °F)

2-8 °C (recommended for
Storage Temperature ) N
optimal stability)

Hazard Class Acute Toxicity 4 (Oral)

Experimental Workflow & Troubleshooting
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T ling Workflow for 2-Bi 4 itrile Usage

Start Experiment

Inspect Compound:
- Color
- Consistency

Compound discolored/clumpy

Compound appears normal

Action: Use a fresh, properly stored batch

Dissolves as expected Solubility issue

Troubleshoot Solubilty:
1. Check solvent purity

2. Increase solvent volume

3. Gentle heating/sonication

Proceed with reaction

Unexpected color change/

Reaction proceeds as expected o
side reaction

Troubleshoot Reaction:
1. Check for contaminants
2. Veerify reaction conditions
3. Purify starting material

End of Experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues with 2-Bromo-4-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-4-methylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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